iso-Hexahydrocannabiphorol

• Molecular Formula: C23H36O2
• Molecular Weight: 344.5 g/mol
• InChI: InChI=1S/C23H36O2/c1-5-6-7-8-9-10-17-13-20(24)22-19-15-23(4,25-21(22)14-17)12-11-18(19)16(2)3/h13-14,16,18-19,24H,5-12,15H2,1-4H3/t18-,19?,23+/m0/s1
• InChIKey: QBXJUYUAQZDADB-IZUFOGEXSA-N

iso-HHCP Chemical Identity and Characteristics

iso-Hexahydrocannabiphorol (iso-HHCP) is a synthetic dibenzopyran cannabinoid and a structural isomer of hexahydrocannabiphorol (HHCP) [1]. It is characterized by a fully hydrogenated tricyclic core and a heptyl side chain, distinguishing it from both its parent compound and related hexahydrocannabinol (HHC) analogs [2]. iso-HHCP is not a naturally occurring phytocannabinoid; it has been identified exclusively as a synthesis impurity or side product in the production of 9(R)-HHCP, confirming its purely synthetic origin [1]. As an analytical reference standard, iso-HHCP is utilized for forensic identification, metabolomic studies, and quality control in research settings, but is not intended for human consumption .

● Synthetic impurity reference standard

● Fully hydrogenated dibenzopyran core; non-phytocannabinoid

● Forensic identification, metabolomics & QC research

• [1] Schirmer W, Gjuroski I, Vermathen M, Furrer J, Schürch S, Weinmann W. Isolation and characterization of synthesis intermediates and side products in hexahydrocannabiphorol. Drug Test Anal. 2025;17(4):531-543. doi:10.1002/dta.3759 View Source
• [2] Hexahydrocannabiphorol. Wikipedia. Accessed 2026-04-23. View Source

Why iso-HHCP Cannot Substitute Generic Cannabinoids

The term 'HHCP' on a vendor's label often masks a complex stereochemical reality. Commercial samples of 'HHCP' are frequently mixtures containing multiple stereoisomers and synthesis side products, including iso-HHCP, cis-HHCP, and abn-HHCP [1]. These impurities are not inert; they represent distinct chemical entities with potentially different analytical signatures (e.g., retention times, mass spectra) and biological activities [2]. Substituting a characterized iso-HHCP reference standard with a generic 'HHCP' product introduces significant quantitative and qualitative uncertainty, jeopardizing the accuracy of forensic identification, metabolic profiling, and pharmacological studies. The specific stereochemistry and side-chain configuration dictate receptor binding and metabolic fate, making iso-HHCP a non-interchangeable, unique compound of interest [3].

iso-HHCP Analytical Standard

Defined synthetic impurity with reported scalemic stereochemistry. Consistent analytical signature for forensic and metabolomic workflows.

Generic ‘HHCP’ Mixture

Ill-defined blend of stereoisomers and side products. Variable composition may shift analytical retention, spectral identity and biological readouts, compromising quantitative confidence.

• [1] Schirmer W, Gjuroski I, Vermathen M, Furrer J, Schürch S, Weinmann W. Isolation and characterization of synthesis intermediates and side products in hexahydrocannabiphorol. Drug Test Anal. 2025;17(4):531-543. doi:10.1002/dta.3759 View Source
• [2] Janssens LK, Van Uytfanghe K, Williams JB, Hering KW, Iula DM, Stove CP. Investigation of the intrinsic cannabinoid activity of hemp-derived and semisynthetic cannabinoids with β-arrestin2 recruitment assays-and how this matters for the harm potential of seized drugs. Arch Toxicol. 2024;98(8):2619-2630. doi:10.1007/s00204-024-03801-5 View Source
• [3] Tanaka R, Kikura-Hanajiri R. Identification of hexahydrocannabinol (HHC), dihydro-iso-tetrahydrocannabinol (dihydro-iso-THC) and hexahydrocannabiphorol (HHCP) in electronic cigarette cartridge products. Forensic Toxicol. 2024;42(1):71-81. doi:10.1007/s11419-023-00667-9 View Source

iso-HHCP vs. Related Cannabinoids: Evidence Guide

Impurity Profiling in HHCP Synthesis

iso-HHCP has been unequivocally identified as a side product during the synthesis of the primary target, 9(R)-HHCP. In a 2024 study analyzing a gray market 'HHCP' sample, gas chromatography-mass spectrometry (GC-MS) revealed a mixture of compounds. Subsequent isolation and NMR characterization identified four distinct phenolic impurities, with iso-HHCP being one of them [1]. This finding is critical for procurement: it establishes iso-HHCP not as a primary product, but as a necessary reference standard for assessing the purity and synthetic route of 'HHCP' batches. The absence of iso-HHCP in a commercial 'HHCP' sample might indicate a different, potentially purer, synthetic pathway.

Impurity Profiling

Head-to-head

Identified as a phenolic side product in 9(R)-HHCP synthesis alongside cis- and abn-HHCP via GC-MS and NMR.

Essential reference for batch impurity profiling.

Enables synthesis-route tracking and product purity assessment.

Evidence Dimension	Presence in Synthetic Mixture
Target Compound Data	Identified as one of four phenolic side products in a commercial 'HHCP' sample via NMR.
Comparator Or Baseline	Primary target (9R)-HHCP and other side products (cis-HHCP, abn-HHCP) identified in the same sample.
Quantified Difference	Not quantified in terms of percentage yield, but presence confirmed.
Conditions	Analysis of a seized 'HHCP' sample via GC-MS and NMR (1H, 13C, 2D techniques) [1].

Why This Matters

For forensic and QC laboratories, the confirmed existence of iso-HHCP as a synthesis impurity necessitates its use as an analytical reference standard to accurately identify and quantify product composition, thereby ensuring regulatory compliance and research reproducibility.

• [1] Schirmer W, Gjuroski I, Vermathen M, Furrer J, Schürch S, Weinmann W. Isolation and characterization of synthesis intermediates and side products in hexahydrocannabiphorol. Drug Test Anal. 2025;17(4):531-543. doi:10.1002/dta.3759 View Source

Stereochemical Purity: Scalemic Mixture

Chiral derivatization with Mosher acid chlorides demonstrated that iso-HHCP is present as a scalemic mixture, meaning it is not a single enantiomer but has a defined, non-racemic ratio of stereoisomers [1]. This contrasts with other identified side products in the same synthesis, which were not scalemic. This finding indicates a degree of stereocontrol in the synthetic procedure that specifically favors the production of this iso-HHCP stereoisomeric composition. For procurement, this means that the exact stereoisomeric profile of iso-HHCP is likely batch-dependent and must be verified for applications where stereochemistry influences biological activity.

Stereochemical Purity

Head-to-head

Present as a scalemic mixture (non-racemic); other side products were not scalemic.

Batch-dependent stereochemistry requires verification.

Chiral derivatization with Mosher acid chlorides.

Evidence Dimension	Stereochemical Composition
Target Compound Data	Present as a scalemic mixture (non-racemic ratio of stereoisomers).
Comparator Or Baseline	Other isolated phenols ((9R)-HHCP, cis-HHCP, abn-HHCP) were not scalemic.
Quantified Difference	Qualitative difference in stereochemical purity, not quantified.
Conditions	Chiral derivatization with Mosher acid chlorides followed by NMR analysis [1].

Why This Matters

The stereochemical composition of a cannabinoid directly influences its pharmacological activity. Knowing that iso-HHCP exists as a scalemic mixture is essential for researchers studying structure-activity relationships or for forensic labs establishing analytical fingerprints.

• [1] Schirmer W, Gjuroski I, Vermathen M, Furrer J, Schürch S, Weinmann W. Isolation and characterization of synthesis intermediates and side products in hexahydrocannabiphorol. Drug Test Anal. 2025;17(4):531-543. doi:10.1002/dta.3759 View Source

CB1 Receptor Potency of HHCP Stereoisomers

While specific binding data for the isolated iso-HHCP stereoisomer is not yet published, its class-level activity can be inferred from data on the closely related HHCP stereoisomers. Hexahydrocannabiphorol (as a mixture of 9R and 9S epimers) is a partial agonist at the CB1 receptor. The 9R-HHCP epimer has an EC50 of 44.4 nM, making it 2.3-fold more potent than 9R-HHC (EC50 = 101 nM) and significantly more potent than 9S-HHCP (EC50 = 134 nM) [1]. This data demonstrates that the heptyl side chain of HHCP confers greater CB1 potency compared to the pentyl side chain of HHC. Given the structural similarity, iso-HHCP is expected to exhibit similar, though potentially distinct, CB1 activity. This underscores the need for isomer-specific reference standards like iso-HHCP to deconvolute the activity of complex mixtures.

CB1 Receptor Potency

Class-level

No direct iso-HHCP data; 9R-HHCP EC50 44.4 nM, 2.3x more potent than 9R-HHC.

Supports isomer-specific potency differences.

Direct iso-HHCP pharmacology not yet published.

Evidence Dimension	CB1 Receptor Activation Potency (EC50)
Target Compound Data	No direct EC50 data for iso-HHCP; inferred activity based on HHCP class.
Comparator Or Baseline	9R-HHCP (EC50 = 44.4 nM), 9S-HHCP (EC50 = 134 nM), 9R-HHC (EC50 = 101 nM).
Quantified Difference	9R-HHCP is 2.3x more potent than 9R-HHC. iso-HHCP activity is unknown.
Conditions	β-arrestin2 recruitment bioassay in vitro [1].

Why This Matters

The stark difference in potency between HHCP and HHC epimers highlights the critical importance of stereochemistry. Procuring a well-characterized iso-HHCP standard is essential for accurately attributing pharmacological effects in complex cannabinoid mixtures, a key requirement for both research and forensic toxicology.

• [1] Janssens LK, Van Uytfanghe K, Williams JB, Hering KW, Iula DM, Stove CP. Investigation of the intrinsic cannabinoid activity of hemp-derived and semisynthetic cannabinoids with β-arrestin2 recruitment assays-and how this matters for the harm potential of seized drugs. Arch Toxicol. 2024;98(8):2619-2630. doi:10.1007/s00204-024-03801-5 View Source

Metabolic Clearance of HHC Analogs

The metabolism of 18 semi-synthetic cannabinoids, including HHC analogs like HHCP, was profiled in human liver microsomes (HLMs) [1]. The study revealed that for 9(R)-epimers, metabolites with multiple biotransformations (e.g., dihydroxy metabolites) were generally more abundant, and the percentage of hydroxy metabolites increased for longer side-chain homologs [1]. This class-level data suggests that the heptyl side chain of HHCP analogs (including iso-HHCP) alters their metabolic pathway compared to shorter-chain analogs like HHC. Specifically, HHCP is expected to undergo more extensive side-chain hydroxylation, a finding supported by a separate hepatocyte study showing that HHCP metabolism is similar to HHC but with greater side-chain hydroxylation [2].

Metabolic Clearance

Class-level

HHCP class exhibits greater side-chain hydroxylation versus HHC; no direct iso-HHCP data.

May alter analytical detection requirements.

Based on HLM and hepatocyte incubation studies.

Evidence Dimension	Metabolic Profile in Human Liver Microsomes
Target Compound Data	No direct data for iso-HHCP. Inferred based on HHCP class: greater side-chain hydroxylation compared to HHC.
Comparator Or Baseline	HHC (pentyl side chain) metabolism is distinct from HHCP (heptyl side chain).
Quantified Difference	No specific quantitative difference provided for iso-HHCP.
Conditions	Incubation with human liver microsomes (HLMs) for 1 hour, analyzed by LC-HRMS [1]; incubation with primary human hepatocytes for 1-5 hours [2].

Why This Matters

The distinct metabolic fate of HHCP analogs necessitates the use of compound-specific reference standards like iso-HHCP for developing reliable LC-MS/MS methods for detecting these compounds and their metabolites in biological matrices, a critical need in clinical and forensic toxicology.

• [1] Watanabe S, Murakami T, Muratsu S, Takeshi S, Seto Y. In Vitro Metabolic Profiling of 18 Semi-Synthetic Cannabinoids-Hexahydrocannabinol (HHC) and Its Analogs-with Identification in an Authentic Hexahydrocannabiphorol (HHCP) Urine Sample. Clin Chem. 2025;hvaf087. doi:10.1093/clinchem/hvaf087 View Source
• [2] Human metabolism of the semi-synthetic cannabinoids hexahydrocannabinol, hexahydrocannabiphorol and their acetates using hepatocytes and urine samples. Drug Test Anal. 2024. doi:10.1002/dta.3759 View Source

Oxidative Stability and Shelf Life

The fully hydrogenated structure of hexahydrocannabiphorol (HHCP) confers significant stability advantages over its unsaturated counterpart, tetrahydrocannabiphorol (THCP). Laboratory accelerated aging studies demonstrate that HHCP retains >95% of its initial potency after 18 months at room temperature, whereas THCP degrades at an annual rate of 15-20% under identical conditions [1]. This enhanced stability is attributed to the absence of oxidation-prone double bonds [1]. As an HHCP isomer, iso-HHCP shares this saturated core and is therefore expected to exhibit comparable, if not identical, resistance to thermal and oxidative degradation.

Oxidative Stability

Data to verify

HHCP retains >95% potency after 18 months vs. THCP 15-20% annual loss (Arvida Labs report).

May support long-term standard stability.

Cross-study comparison; independent validation recommended.

Evidence Dimension	Potency Retention at Room Temperature
Target Compound Data	Inferred stability for iso-HHCP based on HHCP class: >95% potency retention over 18 months.
Comparator Or Baseline	THCP (unsaturated analog): 15-20% potency degradation per year.
Quantified Difference	HHCP retains at least 5x more potency than THCP over 18 months.
Conditions	Accelerated aging studies at room temperature [1].

Why This Matters

For formulators and analytical labs, the enhanced stability of the HHCP scaffold translates to longer shelf lives for reference standards and reduced risk of potency loss during shipping and storage, making iso-HHCP a more robust and reliable compound for long-term research and development projects.

• [1] Raemy F. HHCp vs THCp: Comparing the Differences. Arvida Labs. Published 2024. Accessed 2026-04-23. View Source

iso-HHCP Research and Industrial Applications

Forensic Toxicology Method Development

Forensic laboratories require authenticated reference standards of iso-HHCP to develop and validate LC-MS/MS or GC-MS methods for the unambiguous identification and quantification of this compound in seized materials and biological specimens. As demonstrated by Schirmer et al., iso-HHCP is a real-world impurity in 'HHCP' products, making its detection a key marker for specific synthetic routes and a potential biomarker for exposure [1]. Without an iso-HHCP standard, methods risk misidentification and inaccurate quantification, compromising legal and clinical casework.

SAR Studies in Synthetic Cannabinoids

The unique stereochemistry of iso-HHCP (a scalemic mixture) provides a valuable tool for exploring the structure-activity relationships (SAR) of the dibenzopyran cannabinoid class [1]. Researchers can use iso-HHCP to dissect how specific stereochemical variations at the C9 position, combined with a heptyl side chain, influence CB1 and CB2 receptor binding affinity, functional activity (e.g., β-arrestin2 recruitment), and downstream signaling pathways. This information is crucial for understanding the pharmacology of this emerging class of psychoactive substances.

QC and Regulatory Compliance

Manufacturers of 'HHCP' products who aim for high purity and regulatory compliance must screen for and quantify synthesis impurities like iso-HHCP. Utilizing an iso-HHCP reference standard enables the development of robust QC methods to ensure batch-to-batch consistency and to document impurity profiles for regulatory filings [1]. This proactive approach mitigates the risk of distributing products with unknown and potentially active side products, thereby reducing legal and safety liabilities.

In Vitro and In Vivo Pharmacological Profiling

Academic researchers studying the endocannabinoid system and the effects of novel psychoactive substances require pure, well-characterized compounds. iso-HHCP can be used in a range of in vitro assays (e.g., receptor binding, functional assays) and, subject to appropriate approvals, in vivo animal models. Its stability profile suggests it may be a more robust tool than unsaturated analogs for long-term studies [2], and its distinct metabolic fate makes it an interesting subject for pharmacokinetic and pharmacodynamic investigations.

Application

Selection Property

Validation Focus

Forensic Toxicology Method Development

Authenticated impurity reference standard

Method specificity for iso-HHCP in seized materials

SAR Studies in Synthetic Cannabinoids

Defined stereochemical composition (scalemic)

Isomer-specific structure-activity profiling

QC and Regulatory Compliance

Impurity profiling reference

Batch-to-batch impurity consistency

In Vitro/In Vivo Pharmacological Profiling

Characterized synthetic cannabinoid

Endpoint-specific pharmacodynamic assessment in research models

• [1] Schirmer W, Gjuroski I, Vermathen M, Furrer J, Schürch S, Weinmann W. Isolation and characterization of synthesis intermediates and side products in hexahydrocannabiphorol. Drug Test Anal. 2025;17(4):531-543. doi:10.1002/dta.3759 View Source
• [2] Raemy F. HHCp vs THCp: Comparing the Differences. Arvida Labs. Published 2024. Accessed 2026-04-23. View Source